Cas no 477762-84-8 (4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(3-methoxybenzoyl)-1H-pyrazole)

• Product Name: 4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(3-methoxybenzoyl)-1H-pyrazole
• CAS No: 477762-84-8
• MF: C₃₂H₂₆ClFN₂O₂
• MW: 525.012450695038
• CID: 5711482
• PubChem ID: 3805768
• Update Time: 2023-10-15

4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(3-methoxybenzoyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 477762-84-8
• 9P-949
• AKOS005104422
• 4-(4-chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(3-methoxybenzoyl)-1H-pyrazole
• [4-(4-chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](3-methoxyphenyl)methanone
• [4-(4-chlorophenyl)-5-[4-(2-fluoro-4-propylphenyl)phenyl]pyrazol-1-yl]-(3-methoxyphenyl)methanone
• Methanone, [4-(4-chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl](3-methoxyphenyl)-
• 4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-(3-methoxybenzoyl)-1H-pyrazole

• Inchi： 1S/C32H26ClFN2O2/c1-3-5-21-8-17-28(30(34)18-21)22-9-11-24(12-10-22)31-29(23-13-15-26(33)16-14-23)20-35-36(31)32(37)25-6-4-7-27(19-25)38-2/h4,6-20H,3,5H2,1-2H3
• InChI Key： UEZXVMXKPYXGAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NN(C(C2C=CC=C(C=2)OC)=O)C=1C1C=CC(=CC=1)C1C=CC(=CC=1F)CCC

Computed Properties

• Exact Mass: 524.1666839g/mol
• Monoisotopic Mass: 524.1666839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 667.4±65.0 °C(Predicted)
• pka: -3.33±0.12(Predicted)